Cas no 70415-50-8 (6-Chloro-4-hydroxy-2-methyl-2H-thieno2,3-e-1,2-thiazine-3-carboxylic Acid Methyl Ester 1,1-Dioxide)

• Product Name: 6-Chloro-4-hydroxy-2-methyl-2H-thieno2,3-e-1,2-thiazine-3-carboxylic Acid Methyl Ester 1,1-Dioxide
• CAS No: 70415-50-8
• MF: C₉H₈ClNO₅S₂
• MW: 309.746519088745
• MDL: MFCD08063942
• CID: 59095
• PubChem ID: 54697517
• Update Time: 2025-08-05

6-Chloro-4-hydroxy-2-methyl-2H-thieno2,3-e-1,2-thiazine-3-carboxylic Acid Methyl Ester 1,1-Dioxide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-hydroxy-2-methyl-2H-thieno[2,3-e]-1,2-thiazine-3-carboxylic acid methyl ester 1,1-dioxide
• 6-chloro-4-hydroxy-2-methyl-3-methoxycarbonyl-2H-thieno[2,3-e]-1,2-thiazine-1,1-dioxide
• Methyl 6-chloro-2-methyl-4-hydroxy-2H-thieno[2,3-e]-1,2-thiazine-3-carboxylate-1,1-dioxide
• 6-chloro-4-hydroxy-2-methyl-3-metho-xycarbonyl-2H-thieno[2,3-e]-1,2-thiazine-1,1-dioxide
• 6-chloro-4hydroxy-2-methy-3-methoxycarbonyl-2H-thieno [2,3-e]-1,2-thiazine-1,1-dioxide
• 2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylic acid, 6-chloro-4-hydroxy-2-methyl-, methyl ester, 1,1-dioxide
• 6-CHLORO-4-HYDROXY-2-METHYL-2H-THIENO[2,3-E]-1,2-THIAZINE CARBOXYLIC ACID METHYL ESTER 1,1-DIOXIDE
• methyl 6-chloro-4-hydroxy-2-methyl-1,1-dioxothieno[2,3-e]thiazine-3-carboxylate
• 6-Chlor-3,4-dihydro-4-hydroxy-3-oxo-2H-1,4-benzoxazin
• Lornoxicam Impurity 8
• FT-0601095
• Methyl 6-Chloro-4-hydroxy-2-methyl-2H-thieno[2,3-e]-1,2-thiazine-3-formate 1,1-Dioxide
• HITUAYIBHWKKFU-UHFFFAOYSA-N
• 6-chloro-4-hydroxy-2-methyl-2h-thieno(2,3-e)-1,2-thiazine-3-carboxylic acid methyl ester 1,1-dioxide
• AC-4677
• Methyl 6-chloro-4-hydroxy-2-methyl-1,1-dioxo-1,2-dihydro-1lambda~6~-thieno[2,3-e][1,2]thiazine-3-carboxylate
• BCP04680
• methyl 6-chloro-4-hydroxy-2-methyl-1,1-dioxo-2H-1
• 6-chloro-3-[hydroxy(methoxy)methylidene]-2-methyl-1,1-dioxo-4-thieno[2,3-e]thiazinone
• METHYL 6-CHLORO-4-HYDROXY-2-METHYL-1,1-DIOXO-1??-THIENO[2,3-E][1,2]THIAZINE-3-CARBOXYLATE
• methyl 6-chloro-4-hydroxy-2-methyl-1,1-dioxo-4H-1-thieno[3,2-b][1,4]thiazine-3-carboxylate
• E?-thieno[2,3-e][1,2]thiazine-3-carboxylate
• MFCD08063942
• SCHEMBL6702830
• XLT-A5
• D97488
• AS-13175
• 32:53-TERTHIOPHENE
• DTXSID90715999
• A836877
• SY317145
• 6-chloro-4- hydroxy-2-methyl-3-methoxycarbonyl-2H-thieno[2,3-e]-1,2-thiazine-1,1-dioxide
• 6-chloranyl-3-[methoxy(oxidanyl)methylidene]-2-methyl-1,1-bis(oxidanylidene)thieno[2,3-e][1,2]thiazin-4-one
• C9H8ClNO5S2
• A1-01702
• 70415-50-8
• 6-Chloro-4-hydroxy-2-methyl-2H-thieno[2,3-e]-1,2-thiazine-3-carboxylicacidmethylester1,1-dioxide
• CS-0187205
• AKOS000279590
• Methyl 6-chloro-4-hydroxy-2-methyl-2H-thieno[2,3-e][1,2]thiazine-3-carboxylate 1,1-dioxide
• Methyl 6-Chloro-4-hydroxy-2-methyl-2H-thieno[2,3-e]-1,2-thiazine-3-formate 1,1-Dioxide;
• DB-359450
• methyl 6-chloro-4-hydroxy-2-methyl-1,1-dioxo-4H-1lambda-thieno[3,2-b][1,4]thiazine-3-carboxylate
• FC20089
• Lornoxicam Impurity 12
• 2H-Thieno(2,3-e)-1,2-thiazine-3-carboxylic acid, 6-chloro-4-hydroxy-2-methyl-, methyl ester, 1,1-dioxide
• DRF8LK2DAL
• 615-114-1
• 6-Chloro-4-hydroxy-2-methyl-2H-thieno2,3-e-1,2-thiazine-3-carboxylic Acid Methyl Ester 1,1-Dioxide

• MDL： MFCD08063942
• Inchi： 1S/C9H8ClNO5S2/c1-11-6(9(13)16-2)7(12)8-4(18(11,14)15)3-5(10)17-8/h3,12H,1-2H3
• InChI Key： HITUAYIBHWKKFU-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C(=C(C(=O)OC)N(C)S2(=O)=O)O)S1

Computed Properties

• Exact Mass: 308.95300
• Monoisotopic Mass: 308.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121A^2
• XLogP3: 1.9

Experimental Properties

• Color/Form: No data available
• Density: 1.728
• Melting Point: 196-206°C
• Boiling Point: 482.3±55.0 °C at 760 mmHg
• Flash Point: 245.5±31.5 °C
• Refractive Index: 1.663
• PSA: 120.53000
• LogP: 2.45390
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

6-Chloro-4-hydroxy-2-methyl-2H-thieno2,3-e-1,2-thiazine-3-carboxylic Acid Methyl Ester 1,1-Dioxide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature